Cas no 51799-96-3 (5-bromo-3-methyl-2(5H)-Furanone)

• Product Name: 5-bromo-3-methyl-2(5H)-Furanone
• CAS No: 51799-96-3
• MF: C₅H₅BrO₂
• MW: 176.996001005173
• CID: 361365
• PubChem ID: 10866881
• Update Time: 2025-04-19

5-bromo-3-methyl-2(5H)-Furanone Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methyl-2(5H)-Furanone
• 2(5H)-Furanone, 5-bromo-3-methyl-
• 2-bromo-4-methyl-2H-furan-5-one
• DTXSID00446368
• SCHEMBL3485633
• 5-Bromo-3-methylfuran-2(5H)-one
• 5-bromo-3-methyl-5H-furan-2-one
• 51799-96-3
• DB-253373

• MDL： MFCD15146201
• Inchi： 1S/C5H5BrO2/c1-3-2-4(6)8-5(3)7/h2,4H,1H3
• InChI Key： FKOULKPQMBAJDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=O)O1

Computed Properties

• Exact Mass: 175.94725
• Monoisotopic Mass: 175.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 259.514 °C at 760 mmHg
• Flash Point: 110.751 °C
• PSA: 26.3
• LogP: 1.21050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides